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Compound of Interest

Compound Name: 2-Aminobenzimidazole

Cat. No.: B067599 Get Quote

2-Aminobenzimidazole: A Core Scaffold in
Medicinal Chemistry
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

2-Aminobenzimidazole is a heterocyclic aromatic organic compound that has garnered

significant attention in the fields of medicinal chemistry and drug development.[1][2] As a

privileged scaffold, its rigid bicyclic structure provides a unique three-dimensional arrangement

for substituent groups, enabling potent and selective interactions with a variety of biological

targets.[2][3] This guide provides a comprehensive overview of the physical, chemical, and

biological characteristics of 2-aminobenzimidazole, offering valuable insights for its

application in research and drug discovery.

Core Physical and Chemical Characteristics
2-Aminobenzimidazole is typically a white to light yellow or beige crystalline powder or flakes.

[4][5] It is slightly soluble in water and soluble in various organic solvents such as DMSO,

acetone, chloroform, and ethyl acetate.[4][6]

Quantitative Physicochemical Data
The key physicochemical properties of 2-aminobenzimidazole are summarized in the table

below for quick reference.
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Property Value Source(s)

Molecular Formula C₇H₇N₃ [4][7]

Molecular Weight 133.15 g/mol [4][7]

Melting Point 226-230 °C (lit.) [4][8]

Boiling Point
~235.67 - 368.9 °C (estimates

vary)
[4][9][10]

pKa ~7.5 / 11.41 (Predicted) [4][11]

LogP 0.78 [9]

Water Solubility <1 g/L (Slightly soluble) [4][5]

Appearance

White powder; Plates (in

water); Yellow to beige

crystalline powder, crystals or

flakes

[4][5][7]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 2-
aminobenzimidazole. Key spectral data are outlined below.
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Technique
Key Features and
Wavelengths/Shifts

Source(s)

UV-Vis

Absorption maxima in ethanol

at 283, 243, and 212 nm. In

water, maxima are at 280, 244,

and 204 nm.

[12][13]

Infrared (IR)

The IR spectrum shows a

characteristic band for the

imine group (C=N) around

1495 cm⁻¹ and bands for C-H

stretching around 3242-3300

cm⁻¹.

[7][14]

¹H NMR
Spectral data available in

various databases.
[7]

Mass Spec (MS)

Mass spectrometry data (GC-

MS, MS-MS, LC-MS) are

available for structural

confirmation.

[7]

Synthesis and Chemical Reactivity
The synthesis of the 2-aminobenzimidazole core is a fundamental step in the development of

its derivatives.

General Synthesis
A common and established method for synthesizing 2-aminobenzimidazole involves the

cyclization of o-phenylenediamine with cyanogen bromide or cyanamide.[4][5] Another

prevalent strategy is the cyclodesulfurization of a pre-formed thiourea, which can be achieved

using various desulfurization agents.[2] More recently, methods involving palladium-catalyzed

or cobalt-catalyzed reactions have also been developed.[15]
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Caption: General synthetic pathways to 2-aminobenzimidazole.

Detailed Experimental Protocol: Synthesis via Cyanogen
Bromide
The following protocol is adapted from literature descriptions for the synthesis of 2-
aminobenzimidazole from o-phenylenediamine.[5]

Suspension: Suspend o-phenylenediamine (4.2 g, 0.039 mol) in a suitable volume of water.

Addition: Add cyanogen bromide (3.5 g, 0.033 mol) to the suspension in small portions while

shaking or stirring.

Reaction: An exothermic reaction occurs, and the product begins to precipitate. Continue

stirring until the reaction is complete.

Isolation: Filter the resulting solid product.

Purification: Recrystallize the crude product from hot water or an ethanol-water mixture to

yield pure 2-aminobenzimidazole as plates.[5][7]
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Chemical Reactivity
2-Aminobenzimidazole exhibits reactivity characteristic of both its amino group and the

imidazole ring system.

Reaction with Acids: As a base, it readily neutralizes acids in exothermic reactions to form

salts.[5][7]

Alkylation and Acylation: The nitrogen atoms in the ring and the exocyclic amino group can

undergo alkylation and acylation reactions, which is fundamental to creating diverse

derivative libraries. For instance, reaction with alkyl carbonohalidates yields alkyl

benzimidazole-2-carbamates, a core structure in many anthelmintic drugs.

Incompatibilities: It may be incompatible with strong oxidizing agents, isocyanates,

halogenated organics, peroxides, anhydrides, and acid halides.[4][5] It can also react with

strong reducing agents to generate flammable hydrogen gas.[4][5]

Role in Drug Discovery and Development
The 2-aminobenzimidazole scaffold is a cornerstone in modern medicinal chemistry, with

derivatives showing a wide spectrum of biological activities.[2][3]

Antiparasitic Agents
This scaffold is central to the development of drugs against several parasitic diseases:

Leishmaniasis and Chagas Disease: Hit-to-lead optimization programs have identified 2-
aminobenzimidazole derivatives with potent activity against Leishmania donovani and

Trypanosoma cruzi.[16][17] These efforts focus on improving metabolic stability and oral

bioavailability while maintaining potency.[16]

Malaria: Novel derivatives have shown potent antimalarial activity, including against drug-

resistant strains of Plasmodium falciparum.[18]

Ion Channel Modulators
Derivatives of 2-aminobenzimidazole have been identified as potent and selective inhibitors of

Transient Receptor Potential Canonical (TRPC) channels, specifically TRPC4 and TRPC5.[19]
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These channels are involved in regulating calcium influx and are implicated in various

physiological and pathological processes.

Mechanism of Action: The aminobenzimidazole derivatives inhibit TRPC4- and TRPC5-

mediated currents when applied extracellularly.[19] This inhibition is independent of the

channel's mode of activation. The amino group at position 2 is crucial for this activity.[19]
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Caption: Inhibition of the TRPC4/5 signaling pathway.

Other Therapeutic Areas
The versatility of the 2-aminobenzimidazole scaffold has led to its exploration in numerous

other areas, including as:

Antiviral agents (e.g., against Hepatitis C Virus IRES).[11]

Antibacterial agents.[3]

Anticancer and antitumoral agents.[2][3]

H1-antihistamines for potential insomnia treatment.[9]

Experimental Workflow for Drug Discovery
The discovery and optimization of 2-aminobenzimidazole-based drug candidates typically

follow a structured workflow, from initial screening to in vivo evaluation.
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Caption: Drug discovery workflow for 2-aminobenzimidazoles.

Conclusion
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2-Aminobenzimidazole is a molecule of profound importance in contemporary chemical

biology and drug discovery. Its straightforward synthesis, versatile reactivity, and favorable

structural properties make it an exemplary scaffold for generating diverse chemical libraries.

The proven success of its derivatives across a wide range of therapeutic areas, from

antiparasitic to ion channel modulation, ensures that 2-aminobenzimidazole will remain a

focal point of research and development for the foreseeable future. This guide provides the

foundational knowledge required for scientists to effectively harness the potential of this

remarkable chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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